BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to 3-
Hydroxyundecanoic Acid (CAS: 40165-88-6)

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest
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For Researchers, Scientists, and Drug Development Professionals

Abstract

3-Hydroxyundecanoic acid (CAS: 40165-88-6) is a medium-chain hydroxy fatty acid that has
garnered increasing interest in the scientific community. This technical guide provides a
comprehensive overview of its chemical and physical properties, methods for its synthesis and
analysis, and a detailed exploration of its biological activities and potential therapeutic
applications. Particular focus is given to its established antifungal properties and its emerging
role in cancer research, potentially through the modulation of key cellular signaling pathways.
This document aims to serve as a valuable resource for researchers and professionals in the
fields of biochemistry, microbiology, and drug development.

Chemical and Physical Properties

3-Hydroxyundecanoic acid is a saturated fatty acid with a hydroxyl group at the C-3 position.
Its chemical structure and key properties are summarized below.
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Property Value Reference
CAS Number 40165-88-6 N/A
Molecular Formula C11H2203 [1][2]
Molecular Weight 202.29 g/mol [1]
IUPAC Name 3-hydroxyundecanoic acid [1]
Melting Point 73-73.5°C [2]
Boiling Point 333.2 £ 25.0 °C (Predicted) [2]
Density 0.998 £ 0.06 g/cm? (Predicted) [2]
Soluble in ethanol, methanol,
. and chloroform.[1][2]
Solubility ) ) ) N/A
Practically insoluble in water.
[3]

) Commercially available at
Purity ) N/A
>98% purity.[1]

Appearance Solid [4]

Synthesis and Purification

While a specific, detailed industrial synthesis protocol for 3-hydroxyundecanoic acid is not
readily available in the public domain, its structure lends itself to established organic chemistry
reactions.

Synthesis Methodology: The Reformatsky Reaction

A common and effective method for the synthesis of 3-hydroxy esters, which can then be
hydrolyzed to 3-hydroxy acids like 3-hydroxyundecanoic acid, is the Reformatsky reaction.[5]

[6]

Reaction Principle: The reaction involves the treatment of an a-halo ester with zinc metal to
form an organozinc reagent (a Reformatsky enolate). This enolate then reacts with an aldehyde
or ketone to form a B-hydroxy ester.[5][6] For the synthesis of 3-hydroxyundecanoic acid,
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nonanal (the aldehyde corresponding to the desired nine-carbon tail) would be reacted with the
zinc enolate of an a-bromoacetate.

lllustrative Workflow:
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General Workflow for 3-Hydroxyundecanoic Acid Synthesis via Reformatsky Reaction

Synthesis

E\lonanal + Ethyl bromoacetate + Zinc]

1.

Reformatsky Reaction
in an aprotic solvent (e.g., THF)

Ethyl 3-hydroxyundecanoate

3.

Y

Base Hydrolysis (e.g., NaOH)
followed by Acidification (e.g., HCI)

G-Hydroxyundecanoic Acia
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Workflow for GC-MS Analysis of 3-Hydroxyundecanoic Acid
Biological Sample or
Synthesized Product
Acidification and
Solvent Extraction

Silylation with
BSTFA/TMCS

(GC—MS Analysis)
Data Acquisition
and Quantification
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Antifungal Mechanism of 3-Hydroxyundecanoic Acid
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Potential Involvement of 3-Hydroxy Fatty Acids in the PISK/AKT/mTOR Pathway
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b126752?utm_src=pdf-body-img
https://www.benchchem.com/product/b126752?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b126752?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

1. researchgate.net [researchgate.net]

2. Reformatsky reaction - Wikipedia [en.wikipedia.org]

3. The Potential of Fatty Acids and Their Derivatives as Antifungal Agents: A Review - PMC
[pmc.ncbi.nlm.nih.gov]

4. mt.com [mt.com]

5. Reformatsky Reaction [organic-chemistry.org]

6. chem.libretexts.org [chem.libretexts.org]

To cite this document: BenchChem. [An In-depth Technical Guide to 3-Hydroxyundecanoic
Acid (CAS: 40165-88-6)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b126752#3-hydroxyundecanoic-acid-cas-number-
40165-88-6]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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